Cas no 2694734-48-8 (Methyl 4-(3-amino-4-methoxyphenyl)butanoate hydrochloride)

• Product Name: Methyl 4-(3-amino-4-methoxyphenyl)butanoate hydrochloride
• CAS No: 2694734-48-8
• MF: C₁₂H₁₈ClNO₃
• MW: 259.729222774506
• MDL: MFCD34475424
• CID: 5416821
• PubChem ID: 165949573
• Update Time: 2025-06-10

Methyl 4-(3-amino-4-methoxyphenyl)butanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 3-amino-4-methoxy-, methyl ester, hydrochloride (1:1)
• EN300-28333877
• 2694734-48-8
• Z5168984314
• methyl 4-(3-amino-4-methoxyphenyl)butanoate hydrochloride
• Methyl 4-(3-amino-4-methoxyphenyl)butanoate hydrochloride

• MDL： MFCD34475424
• Inchi： 1S/C12H17NO3.ClH/c1-15-11-7-6-9(8-10(11)13)4-3-5-12(14)16-2;/h6-8H,3-5,13H2,1-2H3;1H
• InChI Key： OQFWJHDJYXRFTP-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1N)CCCC(=O)OC

Computed Properties

• Exact Mass: 259.0975211g/mol
• Monoisotopic Mass: 259.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų

Additional information on Methyl 4-(3-amino-4-methoxyphenyl)butanoate hydrochloride

Methyl 4-(3-amino-4-methoxyphenyl)butanoate Hydrochloride: An Overview

Methyl 4-(3-amino-4-methoxyphenyl)butanoate hydrochloride (CAS No. 2694734-48-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of butanoic acid with a unique substitution pattern that includes an amino and methoxy group on the phenyl ring. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The structure of methyl 4-(3-amino-4-methoxyphenyl)butanoate hydrochloride can be described as follows: it consists of a butanoic acid moiety esterified with methanol, with the phenyl ring attached to the butanoic acid chain via a four-carbon linker. The phenyl ring itself is substituted with an amino group at the 3-position and a methoxy group at the 4-position. The hydrochloride salt form ensures better solubility and stability, making it suitable for various experimental and therapeutic applications.

Recent studies have highlighted the potential therapeutic applications of methyl 4-(3-amino-4-methoxyphenyl)butanoate hydrochloride. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are targets for many drugs. Research has shown that this compound can interact with specific GPCRs, potentially modulating their activity and influencing downstream signaling cascades. This property makes it a promising lead compound for the development of novel therapeutic agents targeting conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

In addition to its potential as a GPCR modulator, methyl 4-(3-amino-4-methoxyphenyl)butanoate hydrochloride has been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, and compounds with anti-inflammatory activity are highly sought after in drug development. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory conditions like arthritis and inflammatory bowel disease.

The pharmacokinetic properties of methyl 4-(3-amino-4-methoxyphenyl)butanoate hydrochloride have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, and it shows good stability in plasma, which are important considerations for drug development. Furthermore, toxicity studies have shown that it has a low toxicity profile at therapeutic doses, making it a safe candidate for further clinical evaluation.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 4-(3-amino-4-methoxyphenyl)butanoate hydrochloride in various therapeutic contexts. Early-phase trials have focused on assessing its safety and tolerability in healthy volunteers and patients with specific conditions. Preliminary results have been promising, with no significant adverse effects reported at tested doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

Beyond its direct therapeutic applications, methyl 4-(3-amino-4-methoxyphenyl)butanoate hydrochloride also holds potential as a tool compound in academic research. Its ability to modulate specific biological pathways makes it useful for investigating the mechanisms underlying various diseases and for validating new therapeutic targets. Researchers are using this compound to gain insights into complex biological processes and to identify novel targets for drug discovery.

In conclusion, methyl 4-(3-amino-4-methoxyphenyl)butanoate hydrochloride (CAS No. 2694734-48-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for developing new therapies targeting GPCRs, inflammation, and other disease-related pathways. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.